Cas no 106306-43-8 (Butanoic acid, 3-methyl-2-nitro-, butyl ester)

Butanoic acid, 3-methyl-2-nitro-, butyl ester structure
106306-43-8 structure
Product Name:Butanoic acid, 3-methyl-2-nitro-, butyl ester
CAS No:106306-43-8
MF:C9H17NO4
MW:203.23558306694
CID:1177390
Update Time:2024-08-05

Butanoic acid, 3-methyl-2-nitro-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-methyl-2-nitro-, butyl ester
    • butyl ester of α-nitroisovaleric acid
    • Inchi: 1S/C9H17NO4/c1-4-5-6-14-9(11)8(7(2)3)10(12)13/h7-8H,4-6H2,1-3H3
    • InChI Key: YSLXISZAALANJA-UHFFFAOYSA-N
    • SMILES: C(OCCCC)(=O)C([N+]([O-])=O)C(C)C

Computed Properties

  • Exact Mass: 203.11581

Experimental Properties

  • Density: 1.047±0.06 g/cm3(Predicted)
  • Boiling Point: 261.6±13.0 °C(Predicted)
  • PSA: 69.44
  • LogP: 2.15420
  • pka: 5.80±0.50(Predicted)
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